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Compound of Interest

Compound Name:
2-Bromopyridine N-oxide

hydrobromide

CAS No.: 206860-49-3

Cat. No.: B1273010

Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with 2-Bromopyridine N-oxide hydrobromide. The

following protocols are designed to ensure the safe handling, use, and disposal of this

compound, grounded in established safety principles and regulatory guidelines. This document

moves beyond a simple checklist to explain the rationale behind each procedural step,

fostering a deep understanding of safe laboratory practices.

Hazard Identification and Risk Assessment
2-Bromopyridine N-oxide hydrobromide is a chemical compound that requires careful

handling due to its potential health hazards. According to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), this compound is classified as an irritant.[1][2]

GHS Hazard Statements:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2]
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H335: May cause respiratory irritation.[2]

The signal word for this chemical is "Warning".[2] These classifications underscore the

importance of stringent safety measures to prevent exposure. The hydrobromide salt form may

also introduce additional considerations, such as the potential to release hydrogen bromide gas

upon decomposition, which is corrosive and toxic.[4]

Core Principles of Risk Mitigation:
Engineering Controls: The primary line of defense is to handle the material in a controlled

environment.

Personal Protective Equipment (PPE): Appropriate PPE is mandatory to prevent direct

contact.

Administrative Controls: Adherence to standard operating procedures (SOPs) and proper

training are crucial.

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE plan is non-negotiable when handling 2-Bromopyridine N-oxide
hydrobromide. The following table outlines the minimum required PPE.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles with

side shields are mandatory. A

face shield should be worn

over goggles when there is a

significant risk of splashing.[5]

[6]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

[5]

Hand Protection

Chemically resistant gloves

such as nitrile or neoprene are

recommended.[7] Always

inspect gloves for damage

before use and change them

frequently.

Provides a barrier against skin

contact, which can cause

irritation.[4][5]

Body Protection

A flame-retardant lab coat, fully

buttoned, is required.[7] For

larger quantities or higher-risk

procedures, consider a

chemical-resistant apron.

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.[5] Use a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and acid

gases if dust or aerosols are

generated.[5]

Prevents inhalation of the

compound, which can cause

respiratory tract irritation.[1][2]
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A systematic workflow is essential for minimizing risk. The following diagram and procedural

steps outline the safe handling of 2-Bromopyridine N-oxide hydrobromide throughout its

lifecycle in the laboratory.
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Preparation Phase

Handling & Use Phase

Post-Handling & Disposal Phase

Designate & Prepare
Work Area

Gather & Inspect
All Necessary PPE

Locate & Review
Safety Data Sheet (SDS)

Prepare Spill Kit

Don Appropriate PPE

Proceed to Handling

Work in a Certified
Chemical Fume Hood

Weighing & Transfer

Introduction to Reaction

Decontaminate Glassware
& Work Surfaces

Proceed to Cleanup

Segregate & Dispose
of Hazardous Waste

Doff & Dispose
of Contaminated PPE

Wash Hands Thoroughly
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Waste Generation

Waste Handling & Storage

Final Disposal

Unused/Expired
Chemical

Place in a Labeled,
Sealed Hazardous
Waste Container

Contaminated PPE
(Gloves, etc.)

Contaminated Materials
(Weigh Boats, Wipes)

Store in a Designated
Secondary Containment

Area

Arrange for Pickup by a
Licensed Hazardous

Waste Contractor

Click to download full resolution via product page

Caption: Waste disposal workflow for 2-Bromopyridine N-oxide hydrobromide.

Disposal Protocol:
Waste Collection:

Collect all waste materials, including unused product and anything contaminated with it

(e.g., gloves, weigh paper, absorbent pads), in a clearly labeled, sealed, and compatible

hazardous waste container. [4] * Do not mix this waste with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) department.

Storage:
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Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials. [8]

Disposal:

Dispose of the hazardous waste through a licensed and certified hazardous waste

disposal contractor. [6] * Follow all local, state, and federal regulations for chemical waste

disposal. [6] * Never dispose of 2-Bromopyridine N-oxide hydrobromide down the drain

or in the regular trash. [4][6]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

Emergency Situation First Aid Response

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention. [1][5]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists. [1][5]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention. [1][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Seek immediate

medical attention. [1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 206860-49-3 Name: 2-Bromopyridine N-
oxide hydrobromide [xixisys.com]

3. echemi.com [echemi.com]

4. jubilantingrevia.com [jubilantingrevia.com]

5. 2-Bromopyridine N-oxide hydrochloride(80866-91-7)MSDS Melting Point Boiling Density
Storage Transport [m.chemicalbook.com]

6. pdf.benchchem.com [pdf.benchchem.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://postapplescientific.com/blog/handling-pyridine-best-practices-and-precautions/
https://www.jubilantpharmova.com/pdf/sds_2-bromopyridine_jubilant-ingrevia-limited.pdf
https://www.carlroth.com/medias/SDB-4595-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDEyNjd8YXBwbGljYXRpb24vcGRmfGg1MC9oYWMvOTA4ODQzOTU4Mjc1MC5wZGYvYmY2YjM4YjQzY2Y3YjYxN2Y1YjYyYjU2YjY3YjM4YjQzY2Y3YjYxN2Y1YjYyYjU2YjY3YjM4YjQzY2Y3YjYxN2Y1Yg
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopyridine
https://www.wako-chem.co.jp/sds/sipas/sdsFileDownLoad.do?productNo=162-26551&language=E
https://www.coleparmer.com/sds/2/AC18737.htm
https://www.cdc.gov/niosh/npg/npgd0541.html
https://www.benchchem.com/product/b1273010/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-handling-of-2-bromopyridine-n-oxide-hydrobromide
https://www.benchchem.com/product/b1273010/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-handling-of-2-bromopyridine-n-oxide-hydrobromide
https://www.xixisys.com/sds/msds_show.php?cas=206860-49-3&lang=en
https://www.benchchem.com/product/b1273010?utm_src=pdf-custom-synthesis#bc-rfq
https://pim-resources.coleparmer.com/sds/62742.pdf
https://www.xixisys.com/substances/206860-49-3
https://www.xixisys.com/substances/206860-49-3
https://www.echemi.com/products/pd180521144034-2-bromopyridine-n-oxide-hydrobromide.html
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9322424_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9322424_EN.htm
https://pdf.benchchem.com/1411/Essential_Safety_and_Operational_Protocols_for_Handling_Pyridin_4_ol_d5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273010?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]

8. aksci.com [aksci.com]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Handling of 2-
Bromopyridine N-oxide Hydrobromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273010/docs#a-comprehensive-guide-to-the-safe-
handling-of-2-bromopyridine-n-oxide-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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